Cas no 681156-53-6 (2-chloro-N-(2E)-3,4,6-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 2-chloro-N-(2E)-3,4,6-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 681156-53-6
• MF: C₁₇H₁₅ClN₂OS
• MW: 330.831801652908
• CID: 6251017
• PubChem ID: 4051790
• Update Time: 2025-06-15

2-chloro-N-(2E)-3,4,6-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(2E)-3,4,6-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• (E)-2-chloro-N-(3,4,6-trimethylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• 2-chloro-N-(3,4,6-trimethyl-1,3-benzothiazol-2-ylidene)benzamide
• 681156-53-6
• F0536-0088
• AKOS024581106
• 2-chloro-N-[(2E)-3,4,6-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide

• Inchi： 1S/C17H15ClN2OS/c1-10-8-11(2)15-14(9-10)22-17(20(15)3)19-16(21)12-6-4-5-7-13(12)18/h4-9H,1-3H3/b19-17-
• InChI Key： NKHNXXJVWQZUFT-ZPHPHTNESA-N
• SMILES： ClC1C=CC=CC=1C(/N=C1/N(C)C2C(C)=CC(C)=CC=2S/1)=O

Computed Properties

• Exact Mass: 330.0593620g/mol
• Monoisotopic Mass: 330.0593620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 58Ų

Additional information on 2-chloro-N-(2E)-3,4,6-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Introduction to 2-chloro-N-(2E)-3,4,6-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 681156-53-6)

2-chloro-N-(2E)-3,4,6-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, identified by its Chemical Abstracts Service (CAS) number 681156-53-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiazole derivatives family, a class of heterocyclic compounds known for their broad spectrum of biological activities. The structural features of this molecule, including its chloro substituent and the unique fusion of benzamide and benzothiazole moieties, contribute to its potential as a pharmacophore in drug discovery.

The molecular structure of 2-chloro-N-(2E)-3,4,6-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide consists of a benzothiazole ring system substituted with a chloro group at the 2-position and a methyl group at the 3-, 4-, and 6-positions. The benzamide moiety is connected to the benzothiazole ring via an alpha,beta-unsaturated carbonyl group, which is characteristic of many bioactive molecules. This structural configuration suggests potential interactions with biological targets such as enzymes and receptors, making it a valuable candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in benzothiazole derivatives due to their demonstrated efficacy in various therapeutic areas. Research has highlighted the antimicrobial, anti-inflammatory, anticancer, and antiviral properties of these compounds. The presence of the chloro group in 2-chloro-N-(2E)-3,4,6-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide may enhance its binding affinity to biological targets by increasing electrophilicity and facilitating hydrogen bonding interactions. Additionally, the trimethyl substitution on the benzothiazole ring may influence the compound's solubility and metabolic stability, which are critical factors in drug development.

One of the most compelling aspects of 2-chloro-N-(2E)-3,4,6-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide is its potential role in modulating biological pathways associated with diseases. For instance, studies have shown that benzothiazole derivatives can interact with enzymes involved in cell signaling pathways that are dysregulated in cancer. The alpha,beta-unsaturated carbonyl group in this compound may serve as a pharmacophoric element that disrupts aberrant signaling cascades. Furthermore, the benzamide moiety could provide a scaffold for further derivatization to enhance potency and selectivity.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of compounds like 2-chloro-N-(2E)-3,4,6-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide with greater accuracy. Molecular docking studies have suggested that this compound may bind to targets such as kinases and proteases that are implicated in various diseases. These computational predictions provide a rational basis for experimental validation and guide the design of more effective derivatives.

The synthesis of 2-chloro-N-(2E)-3,4,6-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning to ensure high yield and purity. However， recent methodologies have streamlined the synthesis of benzothiazole derivatives by employing efficient coupling reactions and palladium-catalyzed transformations. These advancements have made it feasible to produce this compound on a larger scale for preclinical studies.

Preclinical studies are essential for evaluating the safety and efficacy of new compounds before they enter clinical trials. Initial experiments with 681156-53-6 have shown promising results in vitro regarding its ability to inhibit target enzymes and modulate cellular pathways. These findings support further investigation into its potential therapeutic applications. Additionally， studies on its pharmacokinetic properties are crucial for understanding how it is absorbed， distributed， metabolized， and excreted by the body.

The development of novel drugs is often a lengthy process that involves multiple stages of testing and regulatory approval。 However， compounds like 68115653 that demonstrate early promise can accelerate this process by providing strong evidence for their clinical potential。 Collaborative efforts between academic researchers， pharmaceutical companies， and regulatory agencies are essential for translating laboratory discoveries into viable therapeutic options.

In conclusion， 68115653 represents an intriguing candidate for further exploration in drug discovery。 Its unique structural features， combined with preliminary evidence of biological activity， make it a compelling subject for both synthetic chemists and medicinal biologists。 As research continues to uncover new therapeutic targets and mechanisms， compounds like this one will play an increasingly important role in addressing unmet medical needs.